Cas no 335247-50-2 (Ethanone, 1-[4-(acetyloxy)-3,5-bis(1-methylethyl)phenyl]-2-bromo-)

• Product Name: Ethanone, 1-[4-(acetyloxy)-3,5-bis(1-methylethyl)phenyl]-2-bromo-
• CAS No: 335247-50-2
• MF: C₁₆H₂₁BrO₃
• MW: 341.240144491196
• CID: 1458164
• Update Time: 2024-08-23

Ethanone, 1-[4-(acetyloxy)-3,5-bis(1-methylethyl)phenyl]-2-bromo- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(acetyloxy)-3,5-bis(1-methylethyl)phenyl]-2-bromo-

• Inchi： 1S/C16H21BrO3/c1-9(2)13-6-12(15(19)8-17)7-14(10(3)4)16(13)20-11(5)18/h6-7,9-10H,8H2,1-5H3
• InChI Key： CSSHIOLBDIYFHV-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(C(C)C)=C(OC(C)=O)C(C(C)C)=C1)CBr

Computed Properties

• Exact Mass: 340.06743

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Boiling Point: 367.8±42.0 °C(Predicted)
• PSA: 43.37